Cas no 137641-69-1 (1H-Indole, 5-fluoro-2-(1-methylethyl)-)

• Product Name: 1H-Indole, 5-fluoro-2-(1-methylethyl)-
• CAS No: 137641-69-1
• MF: C₁₁H₁₂FN
• MW: 177.218086242676
• CID: 1245758
• PubChem ID: 15015365
• Update Time: 2025-04-20

1H-Indole, 5-fluoro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-fluoro-2-(1-methylethyl)-
• 5-Fluoro-2-(1-methylethyl)-1H-indole
• 137641-69-1
• SCHEMBL8536021
• DTXSID101291693

• Inchi： 1S/C11H12FN/c1-7(2)11-6-8-5-9(12)3-4-10(8)13-11/h3-7,13H,1-2H3
• InChI Key： XESKRGJWTONARW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C(C(C)C)N2

Computed Properties

• Exact Mass: 177.095377549g/mol
• Monoisotopic Mass: 177.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles